

Chemical and Regulatory Profile of Fluorexetamine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fluorexetamine

Cat. No.: S11221484

Get Quote

The table below summarizes the core identifying information and legal status of **Fluorexetamine**.

Property	Description
IUPAC Name	2-(ethylamino)-2-(3-fluorophenyl)cyclohexanone [1] [2]
Chemical Formula	C ₁₄ H ₁₈ FNO [1] [2]
Molecular Weight	235.30 g/mol [1] [2]
Chemical Class	Arylcyclohexylamine [2]
Legal Status (US)	Unscheduled (as of report dates) [1] [2]
Legal Status (Other Regions)	Schedule I (Canada); Class B (UK); NpSG (Germany) [2]

FXE is a recreational designer drug from the arylcyclohexylamine family, which includes substances like ketamine and PCP. It is marketed for its dissociative effects [2].


Clinical Detection and Toxicity

A key challenge with FXE is its accurate identification in clinical and forensic settings.

- **Detection Challenges:** Standard immunoassays for ketamine do not cross-react with FXE, leading to potential false negatives. Furthermore, its metabolites can be misidentified as those of other ketamine analogues, such as 2-Fluorodeschloroketamine (2F-DCK), on routine toxicology testing without advanced confirmation [3].
- **Clinical Presentation:** FXE appears to possess toxicity similar to ketamine and 2F-DCK. Co-ingestion with other recreational drugs is common, which complicates the clinical picture [3]. The Hong Kong Medical Journal reported the identification of FXE in urine samples from 14 patients, indicating its emergence in the drug supply since mid-2023 [3].

The following diagram illustrates the workflow for identifying FXE in a clinical toxicology setting, highlighting the key challenge of metabolite misidentification.

FXE Clinical Detection Workflow



Click to download full resolution via product page

FXE identification requires advanced testing to avoid misdiagnosis.


Proposed Mechanism of Action and Experimental Insights

FXE is understood to act through a mechanism common to dissociative arylcyclohexylamines.

- **Primary Molecular Target:** The dissociative effects are primarily mediated through antagonism of the **N-Methyl-D-Aspartate (NMDA) receptor** [3]. This action is shared with ketamine, PCP, and other related analogues.
- **Experimental & Identification Protocols:**
 - **Analysis Technique:** The identification of FXE in biological samples (like urine) or seized materials typically requires advanced techniques such as **Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF)** [3].
 - **Critical Step:** As highlighted in a 2023 revelation by DrugsData.org, accurate identification necessitates a verified reference standard for FXE. Previous public data had misidentified another isomer (2'-Fluoro-2-oxo-PCE) as FXE [2]. Any experimental protocol must therefore use a confirmed standard to avoid misidentification.

The diagram below outlines the hypothesized signaling pathway through which FXE exerts its dissociative and potential neurotoxic effects.

Hypothesized FXE Signaling Pathway



[Click to download full resolution via product page](#)

FXE acts as an NMDA receptor antagonist, leading to dissociative effects.

Key Insights for Researchers and Professionals

- **An Emerging Substance:** FXE is part of a persistent stream of novel psychoactive substances (NPS) designed to mimic controlled drugs like ketamine. Its prevalence, while still relatively uncommon, is growing in certain regions, as evidenced by reports from Hong Kong [2] [3].

- **A Moving Target for Laboratories:** The case of FXE's initial misidentification underscores a fundamental challenge in NPS analysis. Forensic and clinical labs must constantly update their reference libraries with authenticated standards to accurately identify new analogues [2].
- **Public Health Context:** FXE is part of the broader NPS landscape, which includes other dangerous substances like synthetic opioids (e.g., fentanyl analogs, nitazenes) and adulterants (e.g., xylazine, medetomidine) that pose significant public health risks [4]. Understanding FXE contributes to the larger effort of mitigating harm from a volatile and complex drug supply.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Fluorexetamine (FXE) [cfsre.org]
2. Fluorexetamine [en.wikipedia.org]
3. Another ketamine analogue on the horizon | HKMJ [hkmj.org]
4. 2025 Mid-Year Update on Novel Psychoactive Substances ... [aegislabs.com]

To cite this document: Smolecule. [Chemical and Regulatory Profile of Fluorexetamine]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b11221484#fluorexetamine-dissociative-effects>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com